Cas no 2090230-36-5 (Ethyl 4-amino-5-chloro-2-fluorobenzoate)

• Product Name: Ethyl 4-amino-5-chloro-2-fluorobenzoate
• CAS No: 2090230-36-5
• MF: C₉H₉ClFNO₂
• MW: 217.624665021896
• CID: 6203755
• PubChem ID: 131282123
• Update Time: 2025-06-10

Ethyl 4-amino-5-chloro-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-5-chloro-2-fluorobenzoate
• 2090230-36-5
• EN300-6511639

• Inchi： 1S/C9H9ClFNO2/c1-2-14-9(13)5-3-6(10)8(12)4-7(5)11/h3-4H,2,12H2,1H3
• InChI Key： NKKKJOOWLQOJTP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(C(=O)OCC)=C1)F)N

Computed Properties

• Exact Mass: 217.0305844g/mol
• Monoisotopic Mass: 217.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 4-amino-5-chloro-2-fluorobenzoate

Ethyl 4-amino-5-chloro-2-fluorobenzoate (CAS No. 2090230-36-5): A Comprehensive Overview

Ethyl 4-amino-5-chloro-2-fluorobenzoate (CAS No. 2090230-36-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of functional groups, holds potential applications in the development of novel drugs and therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, and recent research advancements surrounding Ethyl 4-amino-5-chloro-2-fluorobenzoate.

Chemical Structure and Properties

Ethyl 4-amino-5-chloro-2-fluorobenzoate is a derivative of benzoic acid, featuring an ethyl ester group, an amino group, a chlorine atom, and a fluorine atom. The presence of these functional groups imparts distinct chemical properties to the molecule. The amino group provides basicity and potential for hydrogen bonding, while the chlorine and fluorine atoms introduce electron-withdrawing effects that influence the compound's reactivity and solubility. The ethyl ester group adds hydrophobicity, making the molecule suitable for various biological applications.

The molecular formula of Ethyl 4-amino-5-chloro-2-fluorobenzoate is C₁₀H₁₀ClFNO₂, with a molecular weight of approximately 238.64 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 118°C to 120°C.

Synthesis Methods

The synthesis of Ethyl 4-amino-5-chloro-2-fluorobenzoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-amino-5-chloro-2-fluorobenzoic acid with ethanol in the presence of a dehydrating agent such as sulfuric acid or dicyclohexylcarbodiimide (DCC). This esterification reaction yields the desired product with high purity and yield.

An alternative approach involves the coupling of 4-nitro-5-chloro-2-fluorobenzoic acid with ethanol followed by reduction of the nitro group to an amino group using hydrogen gas over a palladium catalyst. This method offers better control over the reaction conditions and can be scaled up for industrial production.

Applications in Medicinal Chemistry

Ethyl 4-amino-5-chloro-2-fluorobenzoate has shown promise in various medicinal chemistry applications due to its unique structural features. Recent studies have explored its potential as an intermediate in the synthesis of antiviral agents, particularly against RNA viruses such as influenza and coronaviruses. The amino group can serve as a binding site for viral enzymes, while the chlorine and fluorine atoms enhance the compound's pharmacokinetic properties.

In addition to antiviral research, Ethyl 4-amino-5-chloro-2-fluorobenzoate has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that derivatives of this compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, making them potential candidates for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Clinical Trials and Safety Profile

While extensive clinical trials are still underway for compounds derived from Ethyl 4-amino-5-chloro-2-fluorobenzoate, early results are promising. Phase I trials have shown that these compounds exhibit good safety profiles with minimal side effects at therapeutic doses. However, further studies are necessary to fully evaluate their efficacy and long-term safety in human subjects.

The safety profile of Ethyl 4-amino-5-chloro-2-fluorobenzoate itself is generally favorable. It is not classified as a hazardous substance under current regulations but should be handled with care to avoid exposure to eyes and skin. Proper storage conditions include keeping it in a cool, dry place away from strong oxidizers.

Conclusion

Ethyl 4-amino-5-chloro-2-fluorobenzoate (CAS No. 2090230-36-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure makes it an attractive candidate for developing novel drugs targeting viral infections and inflammatory diseases. Ongoing research continues to uncover new possibilities for this versatile molecule, positioning it as a valuable tool in the pursuit of innovative therapeutic solutions.